![molecular formula C27H25BrN2O5 B295607 (4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione](/img/structure/B295607.png)
(4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazolidine derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of (4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione is not yet fully understood. However, studies have suggested that its anti-inflammatory, analgesic, and antipyretic activities are mediated through the inhibition of cyclooxygenase (COX) enzymes. The anticancer activity of this compound is believed to be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory, analgesic, and antipyretic activities. It has also been reported to have potential anticancer activity against different cancer cell lines. The compound has been shown to inhibit the activity of COX enzymes, which are involved in the production of inflammatory mediators. The anticancer activity of this compound is believed to be due to its ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using (4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione in lab experiments is its potential applications in various fields of scientific research. The compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities, as well as potential anticancer activity. However, one of the limitations of using this compound is its high cost of synthesis, which may limit its use in some experiments.
Future Directions
There are several future directions for the research on (4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione. One of the significant areas of research is the development of more efficient and cost-effective methods for the synthesis of this compound. Another area of research is the investigation of its potential applications in the treatment of different diseases. Further studies are also needed to fully understand the mechanism of action of this compound and its potential toxicity and side effects.
Synthesis Methods
The synthesis of (4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione has been reported in various studies. One of the methods involves the reaction of 3-(4-methylphenoxy)propyl bromide with 3-bromo-5-methoxy-4-(hydroxyphenyl)acetic acid to yield 3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzoic acid. This intermediate is then reacted with 4-formylphenylhydrazine to yield this compound. Other methods involve the use of different intermediates and reagents.
Scientific Research Applications
(4E)-4-{3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]benzylidene}-1-phenylpyrazolidine-3,5-dione has potential applications in various fields of scientific research. One of the significant areas of application is in the field of medicinal chemistry. Studies have shown that this compound exhibits anti-inflammatory, analgesic, and antipyretic activities. It has also been reported to have potential anticancer activity against different cancer cell lines. Other potential applications of this compound include its use as a ligand in coordination chemistry and as a building block in the synthesis of other compounds.
Properties
Molecular Formula |
C27H25BrN2O5 |
---|---|
Molecular Weight |
537.4 g/mol |
IUPAC Name |
(4E)-4-[[3-bromo-5-methoxy-4-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione |
InChI |
InChI=1S/C27H25BrN2O5/c1-18-9-11-21(12-10-18)34-13-6-14-35-25-23(28)16-19(17-24(25)33-2)15-22-26(31)29-30(27(22)32)20-7-4-3-5-8-20/h3-5,7-12,15-17H,6,13-14H2,1-2H3,(H,29,31)/b22-15+ |
InChI Key |
LWSPLFIKYFOVFL-PXLXIMEGSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2Br)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4)OC |
SMILES |
CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2Br)C=C3C(=O)NN(C3=O)C4=CC=CC=C4)OC |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCOC2=C(C=C(C=C2Br)C=C3C(=O)NN(C3=O)C4=CC=CC=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.